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Compound of Interest

Compound Name: Heptyl 1-thiohexopyranoside

Cat. No.: B043782 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of Heptyl 1-thiohexopyranoside (CAS 85618-20-

8), a non-ionic detergent commonly used for the solubilization and reconstitution of membrane

proteins.

Heptyl 1-thiohexopyranoside is not classified as a dangerous substance according to

directives EC/1272/2008 and 67/548/EEC.[1] However, adherence to proper disposal protocols

is crucial to maintain a safe laboratory environment and ensure regulatory compliance.

Summary of Key Data
The following table summarizes essential information for the safe handling and disposal of

Heptyl 1-thiohexopyranoside.
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Property Value Source

Chemical Name
n-Heptyl-β-D-

thioglucopyranoside
[1]

CAS Number 85618-20-8 [1][2]

Molecular Formula C₁₃H₂₆O₅S [2][3]

Molecular Weight 294.41 g/mol [2][3]

Appearance
White to off-white powder or

gummy solid

Hazard Classification Not classified as dangerous [1]

Storage Class 11 - Combustible Solids

Experimental Protocols: Disposal Procedure
The recommended disposal procedure for Heptyl 1-thiohexopyranoside is based on

guidelines for the disposal of non-hazardous solid chemical waste.[4][5][6]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment.

Eyeshields

Gloves

Type N95 (US) or equivalent respirator

Step 2: Waste Collection

Collect waste Heptyl 1-thiohexopyranoside in a designated, properly labeled waste container.

Use a container that is compatible with the chemical.

The container should be sealable to prevent spills.
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Label the container clearly as "Waste Heptyl 1-thiohexopyranoside" or with a similar

identifier.

Step 3: Final Disposal

For solid, non-hazardous chemicals like Heptyl 1-thiohexopyranoside, direct disposal into a

designated dumpster is the appropriate method.[4]

Do not place the chemical waste in regular laboratory trash cans that are handled by

custodial staff.[4]

Transport the sealed waste container directly to your facility's designated dumpster for

chemical waste or general solid waste, in accordance with your institution's specific policies.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Heptyl 1-
thiohexopyranoside.
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Start: Unused or Waste
Heptyl 1-thiohexopyranoside

Wear Appropriate PPE
(Gloves, Eyeshields, Respirator)

Collect in a Labeled,
Sealable Waste Container

Is the container full and
ready for disposal?

No

Transport Directly to
Designated Dumpster

Yes

End of Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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